molecular formula C24H20N4O3S B305432 2-{[5-(7-methoxy-1-benzofuran-2-yl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(naphthalen-2-yl)acetamide

2-{[5-(7-methoxy-1-benzofuran-2-yl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(naphthalen-2-yl)acetamide

Cat. No. B305432
M. Wt: 444.5 g/mol
InChI Key: LWTJJWLANAXWTM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-{[5-(7-methoxy-1-benzofuran-2-yl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(naphthalen-2-yl)acetamide is a chemical compound that has garnered a lot of attention in scientific research. This compound has been synthesized and studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. In

Mechanism of Action

The mechanism of action of 2-{[5-(7-methoxy-1-benzofuran-2-yl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(naphthalen-2-yl)acetamide is not fully understood. However, studies have suggested that this compound may work by inhibiting certain enzymes or by interfering with certain cellular processes.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-{[5-(7-methoxy-1-benzofuran-2-yl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(naphthalen-2-yl)acetamide have been studied in vitro and in vivo. In vitro studies have shown that this compound can inhibit the growth of cancer cells and can inhibit certain enzymes. In vivo studies have shown that this compound can reduce tumor growth in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 2-{[5-(7-methoxy-1-benzofuran-2-yl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(naphthalen-2-yl)acetamide in lab experiments is its potential as an anti-cancer agent. This compound has been shown to inhibit the growth of cancer cells in vitro and in vivo. However, one limitation of using this compound in lab experiments is its complex synthesis method, which may make it difficult to obtain in large quantities.

Future Directions

There are several future directions for research on 2-{[5-(7-methoxy-1-benzofuran-2-yl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(naphthalen-2-yl)acetamide. One area of research could focus on optimizing the synthesis method to make this compound more readily available for use in lab experiments. Another area of research could focus on further elucidating the mechanism of action of this compound. Additionally, future research could investigate the potential of this compound as a drug candidate for the treatment of various diseases.

Synthesis Methods

The synthesis of 2-{[5-(7-methoxy-1-benzofuran-2-yl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(naphthalen-2-yl)acetamide is a complex process that involves several steps. The synthesis typically begins with the preparation of 7-methoxy-1-benzofuran-2-carboxylic acid, which is then reacted with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with 5-amino-1-(naphthalen-2-yl)-1H-1,2,4-triazole-3-carboxylic acid to form the desired product.

Scientific Research Applications

2-{[5-(7-methoxy-1-benzofuran-2-yl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(naphthalen-2-yl)acetamide has been studied for its potential applications in various fields of scientific research. In medicinal chemistry, this compound has been evaluated for its potential as an anti-cancer agent. In biochemistry, it has been studied for its ability to inhibit certain enzymes. In pharmacology, it has been investigated for its potential as a drug candidate for the treatment of various diseases.

properties

Product Name

2-{[5-(7-methoxy-1-benzofuran-2-yl)-4-methyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(naphthalen-2-yl)acetamide

Molecular Formula

C24H20N4O3S

Molecular Weight

444.5 g/mol

IUPAC Name

2-[[5-(7-methoxy-1-benzofuran-2-yl)-4-methyl-1,2,4-triazol-3-yl]sulfanyl]-N-naphthalen-2-ylacetamide

InChI

InChI=1S/C24H20N4O3S/c1-28-23(20-13-17-8-5-9-19(30-2)22(17)31-20)26-27-24(28)32-14-21(29)25-18-11-10-15-6-3-4-7-16(15)12-18/h3-13H,14H2,1-2H3,(H,25,29)

InChI Key

LWTJJWLANAXWTM-UHFFFAOYSA-N

SMILES

CN1C(=NN=C1SCC(=O)NC2=CC3=CC=CC=C3C=C2)C4=CC5=C(O4)C(=CC=C5)OC

Canonical SMILES

CN1C(=NN=C1SCC(=O)NC2=CC3=CC=CC=C3C=C2)C4=CC5=C(O4)C(=CC=C5)OC

Origin of Product

United States

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